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Compound of Interest

Compound Name: Rhenium fluoride

CAS No.: 149852-31-3

Cat. No.: B132873

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information for preventing the hydrolysis of rhenium hexafluoride

(ReF₆) during experimental procedures.

Frequently Asked Questions (FAQs)
Q1: What is rhenium hexafluoride and why is it sensitive to moisture?

Rhenium hexafluoride (ReF₆) is a highly reactive inorganic compound that is a liquid or a

yellow crystalline solid at room temperature.[1] It is extremely hygroscopic, meaning it readily

absorbs moisture from the atmosphere.[2][3] ReF₆ reacts violently with water in a process

called hydrolysis.[3] This reaction leads to the decomposition of the ReF₆ and the formation of

corrosive byproducts.

Q2: What are the visible signs of ReF₆ hydrolysis?

Exposure of ReF₆ to moist air will result in noticeable changes. The compound will produce a

bluish vapor, and the typically yellow liquid will turn a dark purple color.[1][2][3] These color

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b132873#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Rhenium-hexafluoride
https://www.drugfuture.com/chemdata/rhenium-hexafluoride.html
https://haz-map.com/Agents/8677
https://haz-map.com/Agents/8677
https://pubchem.ncbi.nlm.nih.gov/compound/Rhenium-hexafluoride
https://www.drugfuture.com/chemdata/rhenium-hexafluoride.html
https://haz-map.com/Agents/8677
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132873?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


changes are definitive indicators that hydrolysis is occurring and the integrity of the compound

has been compromised.

Q3: What are the products of ReF₆ hydrolysis?

The hydrolysis of rhenium hexafluoride is a complex process that can yield several products

depending on the reaction conditions. The primary and most hazardous byproduct is

hydrofluoric acid (HF), a highly corrosive and toxic substance.[1][3] Other products can include

various rhenium oxyfluorides, such as rhenium oxide tetrafluoride (ReOF₄) and rhenium

trioxide fluoride (ReO₃F), as well as rhenium oxides like hydrated rhenium dioxide (ReO₂).[4][5]

In the presence of excess water, the reaction can be violent and may lead to the formation of

perrhenic acid.[4]

Q4: How should I properly store rhenium hexafluoride to prevent hydrolysis?

To prevent hydrolysis, ReF₆ must be stored in a tightly closed container in a dry, cool, and well-

ventilated area.[6][7] It is crucial to store it away from any sources of moisture and incompatible

materials. The storage area should be secure and accessible only to trained personnel.

Q5: What is the recommended atmosphere for handling ReF₆?

All manipulations of rhenium hexafluoride should be carried out under a dry, inert atmosphere,

such as nitrogen or argon, in a glovebox or using Schlenk line techniques. A chemical fume

hood should be used at a minimum to ensure proper ventilation.[6]
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Issue Possible Cause Recommended Action

The ReF₆ container has a

bluish vapor upon opening, or

the liquid appears dark purple.

The compound has been

exposed to moisture and has

partially hydrolyzed.

1. Immediately handle the

material in a fume hood or

glovebox with appropriate

personal protective equipment

(PPE).2. The hydrolyzed

material may not be suitable

for experiments where high

purity is required.3. Purification

may be possible through

fractional distillation under a

dynamic vacuum to separate

the more volatile ReF₆ from

the less volatile hydrolysis

products. This should only be

attempted by experienced

personnel with appropriate

equipment.

A white solid is observed

precipitating from a solution

containing ReF₆.

This could be due to the

formation of insoluble rhenium

oxides or oxyfluorides resulting

from the introduction of trace

amounts of water.

1. Cease the experiment and

assess all solvents and

equipment for potential

sources of moisture

contamination.2. Filter the

solution under inert

atmosphere conditions to

remove the precipitate.3.

Consider re-drying all solvents

and glassware before

repeating the experiment.

An experiment involving ReF₆

is giving inconsistent or

unexpected results.

This may be due to the

presence of hydrolysis

impurities in the ReF₆, which

can alter its reactivity.

1. Verify the purity of the ReF₆

using an appropriate analytical

technique, if available.2. If

hydrolysis is suspected,

consider purifying the ReF₆ by

distillation or obtaining a new,

unopened container.3. Review
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all handling and experimental

procedures to identify and

eliminate potential sources of

moisture ingress.

Experimental Protocols
Protocol 1: General Handling of Rhenium Hexafluoride

Preparation: All operations must be conducted in a certified chemical fume hood or a

glovebox with an inert atmosphere (<10 ppm H₂O). Ensure all necessary safety equipment,

including a face shield, acid-resistant gloves, and a lab coat, is worn.

Inert Atmosphere: If using a glovebox, ensure the atmosphere is dry and free of oxygen. If

using a Schlenk line, ensure a positive pressure of inert gas is maintained throughout the

procedure.

Temperature Control: As ReF₆ has a low boiling point (33.7 °C), it may be necessary to cool

the container before opening to reduce its vapor pressure.[8]

Transfer: Use clean, dry syringes or cannulas for transferring liquid ReF₆. All glassware and

transfer apparatus must be scrupulously dried beforehand (see Protocol 2).

Reaction Setup: Assemble the reaction apparatus and dry it under vacuum while gently

heating. Allow the apparatus to cool to room temperature under a positive pressure of inert

gas before introducing the ReF₆.

Quenching and Disposal: Any residual ReF₆ should be quenched carefully by slow addition

to a stirred, cooled solution of a base, such as sodium bicarbonate, in a fume hood. Dispose

of all waste in accordance with institutional and local regulations.

Protocol 2: Drying of Glassware for Use with Rhenium
Hexafluoride

Initial Cleaning: Clean all glassware thoroughly with an appropriate detergent and rinse with

deionized water.
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Acetone Rinse: Rinse the glassware with acetone to remove the bulk of the water.[9][10]

Oven Drying: Place the glassware in an oven at a temperature of at least 110°C for a

minimum of 4 hours, or preferably overnight, to remove any adsorbed water.[10]

Flame Drying (for Schlenkware): a. Assemble the glassware on a Schlenk line. b. Evacuate

the glassware using a high-vacuum pump. c. Gently heat the entire surface of the glassware

with a heat gun or a soft flame until all visible signs of moisture are gone.[10] d. Allow the

glassware to cool to room temperature under vacuum. e. Refill the glassware with a dry, inert

gas (e.g., argon or nitrogen). f. Repeat the evacuate-and-refill cycle three times to ensure a

completely inert atmosphere.

Storage: If not for immediate use, store the dried glassware in a desiccator over a strong

drying agent or in an oven.

Quantitative Data
While specific kinetic data for the hydrolysis of ReF₆ is not readily available in the public

domain, the qualitative descriptions of its reactivity provide a clear indication of its sensitivity to

moisture. The following table summarizes the physical properties of ReF₆.

Property Value Reference(s)

Molecular Weight 300.20 g/mol

Melting Point 18.5 °C [8]

Boiling Point 33.7 °C [8]

Appearance
Yellow solid or liquid, colorless

gas
[8]

Density 4.94 g/cm³ [8]

Visualizations
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Hydrolysis Products

ReF₆
(Rhenium Hexafluoride)

HF
(Hydrofluoric Acid)+ H₂O (violent reaction)

ReOF₄
(Rhenium Oxide Tetrafluoride)

+ H₂O

HReO₄

(Perrhenic Acid)

+ excess H₂O

H₂O
(Water/Moisture) ReO₂F₂ (hypothetical intermediate) ReO₃F

(Rhenium Trioxide Fluoride)
ReO₂

(Rhenium Dioxide)

Click to download full resolution via product page

Caption: Simplified reaction pathway for the hydrolysis of ReF₆.

Corrective Actions

Observe ReF₆ Appearance

Is the liquid dark purple
or is a bluish vapor present?

Hydrolysis Confirmed

Yes

No Immediate Sign of Hydrolysis
Proceed with Caution

No

Consider Purification
(e.g., Distillation) Discard and Use New Stock Review Handling Procedures

and Equipment for Moisture
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Caption: Decision workflow for troubleshooting suspected ReF₆ hydrolysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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